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Compound of Interest

Compound Name: Ask1-IN-2

Cat. No.: B8144631 Get Quote

Essential Safety and Handling Guide for Ask1-
IN-2
For researchers, scientists, and drug development professionals working with Ask1-IN-2, a

potent and orally active inhibitor of apoptosis signal-regulating kinase 1 (ASK1), this guide

provides essential safety, handling, and disposal information. Adherence to these protocols is

crucial for ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)
When handling Ask1-IN-2, the use of appropriate personal protective equipment is mandatory

to prevent exposure. The following table summarizes the required PPE.

Body Part Equipment Specification

Eyes Safety Glasses
Must be worn at all times to

protect from splashes.

Hands Chemical-resistant gloves
Impermeable and resistant to

the product.

Body Laboratory Coat
To protect skin and personal

clothing.
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Operational Handling and Storage
Proper handling and storage are vital for maintaining the stability and efficacy of Ask1-IN-2.

Handling:

Ventilation: Use in a well-ventilated area to minimize inhalation exposure.

Avoid Contact: Prevent contact with skin and eyes. Do not ingest or inhale.

Hygiene: Wash hands thoroughly after handling.

Storage: Ask1-IN-2 is available as a solid and in solution. Storage conditions vary to ensure

stability.

Form Storage Temperature Duration

Solid -20°C 1 month

In solvent -80°C 6 months

Disposal Plan
Dispose of Ask1-IN-2 and any contaminated materials in accordance with local, state, and

federal regulations.

Unused Product: Dispose of as hazardous chemical waste. Do not allow it to enter the

sewage system.

Contaminated Materials: Any materials that have come into contact with Ask1-IN-2, such as

pipette tips, gloves, and containers, should be treated as hazardous waste and disposed of

accordingly.

Experimental Protocols and Data
Ask1-IN-2 has an IC50 of 32.8 nM and is soluble in DMSO.[1]

In Vitro Experiment: Luciferase Reporter Assay
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An experimental protocol to assess the inhibitory activity of Ask1-IN-2 involves a luciferase

reporter assay in AP1-HEK293 cells.

Methodology:

Culture AP1-HEK293 cells in an appropriate medium.

Treat the cells with Ask1-IN-2 at a concentration of 10 mM for 1 hour.

Lyse the cells and measure luciferase activity using a luminometer.

Calculate the inhibition rate by comparing the luciferase activity of treated cells to untreated

controls.

In one such experiment, Ask1-IN-2 demonstrated a 95.59% inhibition rate.

In Vivo Experiment: DSS-Induced Ulcerative Colitis in
Mice
To evaluate the in vivo efficacy of Ask1-IN-2, a dextran sulfate sodium (DSS)-induced

ulcerative colitis model in mice can be utilized.

Methodology:

Induce ulcerative colitis in mice by administering DSS in their drinking water.

Administer Ask1-IN-2 orally at a daily dose of 25 mg/kg for 7 days.

Monitor body weight, disease activity index (DAI), and colon length.

At the end of the treatment period, collect colon tissues for histological analysis and to

measure inflammatory cytokine levels.

Studies have shown that this treatment regimen can lead to a significant recovery of body

weight, a decrease in the DAI score, prevention of colon shortening, and attenuation of colonic

tissue damage and inflammatory cell infiltration.[2]
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ASK1 Signaling Pathway
Apoptosis signal-regulating kinase 1 (ASK1) is a key component of the mitogen-activated

protein kinase (MAPK) signaling cascade. It is activated by various cellular stresses, including

oxidative stress, and subsequently activates downstream kinases JNK and p38, leading to

cellular responses such as apoptosis and inflammation. Ask1-IN-2 acts as an inhibitor in this

pathway.
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Caption: The ASK1 signaling pathway and the inhibitory action of Ask1-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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